Cas no 399006-21-4 ((E)-cyano(1-methyl-1H-1,3-benzodiazol-2-yl)methylideneamino benzoate)

• Product Name: (E)-cyano(1-methyl-1H-1,3-benzodiazol-2-yl)methylideneamino benzoate
• CAS No: 399006-21-4
• MF: C₁₇H₁₂N₄O₂
• MW: 304.30278301239
• CID: 6153565
• PubChem ID: 9557755
• Update Time: 2025-06-12

(E)-cyano(1-methyl-1H-1,3-benzodiazol-2-yl)methylideneamino benzoate Chemical and Physical Properties

Names and Identifiers

• (E)-cyano(1-methyl-1H-1,3-benzodiazol-2-yl)methylideneamino benzoate
• HMS1651L18
• SR-01000009587
• 399006-21-4
• F0848-0433
• (E)-N-(benzoyloxy)-1-methyl-1H-benzo[d]imidazole-2-carbimidoyl cyanide
• AKOS005170727
• (E)-[cyano(1-methyl-1H-1,3-benzodiazol-2-yl)methylidene]amino benzoate
• [(E)-[cyano-(1-methylbenzimidazol-2-yl)methylidene]amino] benzoate
• SR-01000009587-1

• Inchi： 1S/C17H12N4O2/c1-21-15-10-6-5-9-13(15)19-16(21)14(11-18)20-23-17(22)12-7-3-2-4-8-12/h2-10H,1H3/b20-14+
• InChI Key： ZKPNIZPZBNDXJZ-XSFVSMFZSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)/N=C(\C#N)/C1=NC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 304.09602564g/mol
• Monoisotopic Mass: 304.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 80.3Ų

Additional information on (E)-cyano(1-methyl-1H-1,3-benzodiazol-2-yl)methylideneamino benzoate

Introduction to (E)-cyano(1-methyl-1H-1,3-benzodiazol-2-yl)methylideneamino benzoate (CAS No. 399006-21-4)

(E)-cyano(1-methyl-1H-1,3-benzodiazol-2-yl)methylideneamino benzoate, with the CAS number 399006-21-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its benzodiazole moiety and cyano group, contribute to its potential applications in the synthesis of novel therapeutic agents.

The benzodiazole core is a well-known pharmacophore in medicinal chemistry, recognized for its role in the development of anxiolytics, sedatives, and anticonvulsants. The presence of a methyl group at the 1-position of the benzodiazole ring enhances its metabolic stability and bioavailability, which are critical factors in drug design. Additionally, the cyano group introduces a polar functional group that can interact with biological targets, potentially enhancing the compound's binding affinity and efficacy.

The benzoate moiety in the molecule provides further structural complexity and versatility. Benzoate derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. When combined with the benzodiazole and cyano groups, the benzoate component may contribute to the overall pharmacological profile of (E)-cyano(1-methyl-1H-1,3-benzodiazol-2-yl)methylideneamino benzoate by influencing its solubility, metabolic pathways, and target interactions.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. Heterocycles such as benzodiazole are particularly valuable due to their ability to mimic natural biomolecules and interact with various biological receptors. The structural diversity inherent in heterocyclic compounds allows for the design of molecules with tailored pharmacological properties. (E)-cyano(1-methyl-1H-1,3-benzodiazol-2-yl)methylideneamino benzoate exemplifies this trend by incorporating multiple pharmacophoric elements that could enhance its therapeutic potential.

In vitro studies have begun to explore the pharmacological activities of (E)-cyano(1-methyl-1H-1,3-benzodiazol-2-yl)methylideneamino benzoate. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in neurological disorders. The cyano group has been shown to modulate the activity of enzymes such as monoamine oxidase (MAO), which are implicated in conditions like depression and Parkinson's disease. The benzodiazole moiety may also contribute to anxiolytic effects by interacting with GABA receptors.

The synthesis of (E)-cyano(1-methyl-1H-1,3-benzodiazol-2-yl)methylideneamino benzoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. The use of chiral auxiliaries or catalysts ensures high enantioselectivity, which is crucial for developing enantiopure drugs with optimal pharmacological profiles.

The compound's potential applications extend beyond neurological disorders. Research is ongoing into its possible use in treating inflammatory conditions by leveraging its structural similarities to known anti-inflammatory agents. The benzoate moiety is particularly relevant here, as benzoate derivatives have demonstrated anti-inflammatory effects through mechanisms involving COX inhibition and modulation of cytokine production.

Future directions in the study of (E)-cyano(1-methyl-1H-1,3-benzodiazol-2-yl)methylideneamino benzoate include exploring its interactions with other biological targets and optimizing its pharmacokinetic properties. Computational modeling techniques such as molecular docking can aid in understanding how this compound interacts with specific proteins and enzymes at an atomic level. This information can guide further modifications to enhance its therapeutic efficacy while minimizing potential side effects.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. (E)-cyano(1-methyl-1H-1,3-benzodiazol-2-yl)methylideneamino benzoate serves as a prime example of how structural innovation can lead to new therapeutic opportunities. By combining established pharmacophores with novel functional groups, researchers can generate compounds with unique properties that address unmet medical needs.

In conclusion, (E)-cyano(1-methyl-1H-1,3-benzodiazol-2-yl)methylideneamino benzoate represents a promising candidate for further pharmaceutical development. Its unique structural features and preliminary pharmacological activities make it an attractive subject for future research. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in shaping the next generation of therapeutics.